6-Chloro-2-[(2-methylpropan-2-yl)oxycarbonylamino]-3-nitrobenzoic acid

• IUPAC Name: 6-chloro-2-[(2-methylpropan-2-yl)oxycarbonylamino]-3-nitrobenzoic acid
• InChI: InChI=1S/C12H13ClN2O6/c1-12(2,3)21-11(18)14-9-7(15(19)20)5-4-6(13)8(9)10(16)17/h4-5H,1-3H3,(H,14,18)(H,16,17)
• InChI Key: AWIXKLGTSVEMRN-UHFFFAOYSA-N
• Canonical SMILES: CC(C)(C)OC(=O)NC1=C(C=CC(=C1C(=O)O)Cl)[N+](=O)[O-]
• Molecular Formula: C12H13ClN2O6
• Molecular Weight: 316.69 g/mol

Description

6-Chloro-2-[(2-methylpropan-2-yl)oxycarbonylamino]-3-nitrobenzoic acid, also known as CPN, is a chemical compound used in scientific research. CPN belongs to the class of benzoic acid derivatives and has been found to have various applications in the field of biochemistry and pharmacology.

Mechanism of Action

The mechanism of action of 6-Chloro-2-[(2-methylpropan-2-yl)oxycarbonylamino]-3-nitrobenzoic acid involves the inhibition of enzyme activity. This compound has been found to bind to the active site of enzymes, preventing them from catalyzing their substrate. This inhibition of enzyme activity can have various effects on biological processes.
Biochemical and Physiological Effects:
This compound has been found to have various biochemical and physiological effects. It has been found to inhibit the activity of proteases, making it a useful tool in studying protein degradation. This compound has also been found to inhibit the activity of kinases, making it a useful tool in studying signal transduction pathways. This compound has been found to have antiproliferative effects on cancer cells, making it a potential anticancer agent.

Advantages and Limitations for Lab Experiments

The advantages of using 6-Chloro-2-[(2-methylpropan-2-yl)oxycarbonylamino]-3-nitrobenzoic acid in lab experiments include its high purity and stability. This compound is also readily available and easy to synthesize. However, this compound has some limitations in lab experiments. It can be toxic to cells at high concentrations, making it important to use appropriate concentrations in experiments. This compound can also have off-target effects, making it important to use appropriate controls in experiments.

Future Directions

There are several future directions for the use of 6-Chloro-2-[(2-methylpropan-2-yl)oxycarbonylamino]-3-nitrobenzoic acid in scientific research. This compound has been found to have potential as an anticancer agent, and further studies could explore its use in cancer therapy. This compound could also be used to study the function of transporters and receptors in cells. Further studies could explore the use of this compound in the development of new drugs and therapies.

Synthesis Methods

The synthesis of 6-Chloro-2-[(2-methylpropan-2-yl)oxycarbonylamino]-3-nitrobenzoic acid involves the reaction of 6-chloro-2-nitrobenzoic acid with isobutyl chloroformate in the presence of triethylamine. The resulting intermediate is then reacted with isobutylamine to obtain this compound. The synthesis method of this compound has been optimized to obtain a high yield of the compound.

Scientific Research Applications

6-Chloro-2-[(2-methylpropan-2-yl)oxycarbonylamino]-3-nitrobenzoic acid has been found to have various applications in the field of scientific research. It has been used as a tool to study the function of proteins and enzymes. This compound has been found to inhibit the activity of certain enzymes, making it a useful tool in enzyme assays. It has also been used to study the function of transporters and receptors in cells. This compound has been found to interact with transporters and receptors, making it a useful tool in studying their function.